molecular formula C19H15ClN4O B10798113 3-(4-Chlorophenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine

3-(4-Chlorophenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine

Cat. No.: B10798113
M. Wt: 350.8 g/mol
InChI Key: VURCFSOLNXCMTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

MMV663915 is a chemical compound that has garnered attention in the field of medicinal chemistry, particularly in the context of malaria research. It is part of a series of compounds investigated for their potential therapeutic effects against malaria parasites .

Preparation Methods

The synthesis of MMV663915 involves a multi-step process The initial step typically includes the formation of a core structure through a series of condensation reactionsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained .

Industrial production methods for MMV663915 are still under development, but they generally aim to optimize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and green chemistry principles are being explored to achieve these goals .

Chemical Reactions Analysis

MMV663915 undergoes several types of chemical reactions, including:

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

Mechanism of Action

The mechanism of action of MMV663915 involves its interaction with specific molecular targets within the malaria parasite. It is believed to inhibit key enzymes and disrupt essential metabolic pathways, leading to the parasite’s death. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that MMV663915 interferes with the parasite’s ability to synthesize vital biomolecules .

Comparison with Similar Compounds

MMV663915 is part of a series of compounds with similar structures and biological activities. Some of the similar compounds include:

Compared to these compounds, MMV663915 stands out due to its unique combination of functional groups, which confer enhanced biological activity and specificity against malaria parasites .

Properties

Molecular Formula

C19H15ClN4O

Molecular Weight

350.8 g/mol

IUPAC Name

3-(4-chlorophenyl)-5-(2-phenylethoxy)-[1,2,4]triazolo[4,3-a]pyrazine

InChI

InChI=1S/C19H15ClN4O/c20-16-8-6-15(7-9-16)19-23-22-17-12-21-13-18(24(17)19)25-11-10-14-4-2-1-3-5-14/h1-9,12-13H,10-11H2

InChI Key

VURCFSOLNXCMTN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCOC2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.